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Compound of Interest

Compound Name:
3,5-Difluoro-2-

hydroxybenzaldehyde

Cat. No.: B1303468 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,5-Difluoro-2-hydroxybenzaldehyde

This document provides comprehensive safety and handling precautions for 3,5-Difluoro-2-
hydroxybenzaldehyde, intended for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Chemical Identification and Properties
3,5-Difluoro-2-hydroxybenzaldehyde is a fluorinated benzaldehyde derivative used in the

synthesis of various chemical compounds, including organometallic ligands and heterocyclic

molecules.

Table 1: Physicochemical and Identification Data
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Property Value Reference

Chemical Name
3,5-Difluoro-2-

hydroxybenzaldehyde
[1]

Synonyms
3,5-difluoro-2-

hydroxybenzaldehyde

CAS Number 63954-77-8 [1]

Molecular Formula C₇H₄F₂O₂ [1]

Molecular Weight 158.1 g/mol

Physical State Solid [1]

Melting Point 87 - 91 °C [1]

Purity 98%

Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System (GHS). It is

crucial to understand the associated risks before handling.

GHS Classification:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

GHS Label Elements:

Pictogram: GHS07 (Exclamation mark)[1]

Signal Word: Warning[1]

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

NFPA Ratings:

Health Hazard: 3 - Short exposure could cause serious temporary or residual injury.[1]

Fire Hazard: 0 - Materials that will not burn.[1]

Reactivity: 0 - Normally stable, even under fire exposure conditions, and not reactive with

water.[1]

Experimental Safety Protocols
The following protocols are derived from standard safety data sheets and are mandatory for

handling 3,5-Difluoro-2-hydroxybenzaldehyde.

First-Aid Measures
General Advice: Show the Safety Data Sheet (SDS) to the attending medical professional.

First responders should protect themselves.[3]

If Inhaled: Remove the person to fresh air and ensure they are comfortable for breathing.[1]

If breathing is difficult or stops, provide artificial respiration. Seek medical attention.[1]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1] If skin irritation develops and persists, seek medical advice.[1] Contaminated clothing

should be removed and washed before reuse.[1]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.

[1] If present and easy to do, remove contact lenses. Continue rinsing.[1] Seek immediate

medical attention.[1]

If Swallowed: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything

by mouth to an unconscious person.[1] Seek medical attention.[1]
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Accidental Release Measures
Personal Precautions: Evacuate the area. Do not attempt to handle the spill without suitable

protective equipment.[1] Avoid breathing dust and contact with the substance.[4] Ensure

adequate ventilation.

Environmental Precautions: Prevent the substance from entering drains, sewers, or public

waters.[1][4]

Methods for Cleaning Up:

Stop the leak if it is safe to do so.[1]

Use dry clean-up procedures to avoid generating dust.[4]

Carefully sweep or shovel the spilled solid material into a clean, dry, labeled, and sealable

container for disposal.[1][4]

Wash the spill area with large amounts of water.[4]

Handling, Storage, and Disposal
Proper handling and storage are essential to minimize risk.

Safe Handling
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1] Emergency eye wash stations and safety showers must be available in the

immediate vicinity of potential exposure.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield (CFR 1910.133).[1]

Hand Protection: Wear appropriate protective gloves (CFR 1910.138).[1]

Skin and Body Protection: Wear suitable protective clothing and safety shoes (CFR

1910.136).[1]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator

(CFR 1910.134).[1]

Hygiene Measures: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly

after handling the product and before breaks.[1][3]

Storage Conditions
Technical Measures: Store in compliance with applicable regulations.[1]

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[1] The substance is air-sensitive; store under an inert gas like nitrogen.[1][5]

Incompatible Materials: Keep away from strong oxidizing agents.[1]

Packaging: Keep in the original container.

Disposal
Waste Treatment: Dispose of the substance and its container at an authorized hazardous

waste disposal facility.[1] An incinerator equipped with an afterburner and flue gas scrubber

is recommended.[1] Do not allow it to be released into the environment.[5]

Stability and Reactivity
Reactivity: The product is stable under normal handling and storage conditions.[1]

Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Keep away from heat, sparks, open flames, and direct sunlight.[1][5]

Avoid dust formation.[5]

Incompatible Materials: Strong oxidizing agents and strong bases.[1][5]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can

generate carbon oxides and hydrogen fluoride.[1]

Safe Handling Workflow
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The following diagram illustrates the lifecycle of handling 3,5-Difluoro-2-
hydroxybenzaldehyde in a research setting.

Receipt & Inspection

Secure Storage
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Click to download full resolution via product page

Caption: Workflow for safe handling of 3,5-Difluoro-2-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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